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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252 Get Quote

This technical support guide is designed for researchers, scientists, and drug development

professionals working with strontium bromide. It provides troubleshooting advice and

frequently asked questions regarding the degradation of this compound under common

atmospheric conditions.

Frequently Asked Questions (FAQs)
Q1: What are the primary degradation mechanisms for strontium bromide when exposed to

ambient air?

A1: The two main degradation mechanisms for strontium bromide in the atmosphere are:

Hydration and Deliquescence: Strontium bromide is hygroscopic, meaning it readily

absorbs moisture from the air.[1] Initially, it forms hydrates, most commonly strontium
bromide hexahydrate (SrBr₂·6H₂O).[1] If the relative humidity is high enough, the substance

will continue to absorb water until it dissolves, a process known as deliquescence.[1][2]

Reaction with Carbon Dioxide: In the presence of atmospheric moisture, strontium bromide
can react with carbon dioxide (CO₂).[1] This reaction forms strontium carbonate (SrCO₃), a

white, insoluble precipitate.[1] This is an irreversible chemical degradation.[1]

Q2: My anhydrous strontium bromide sample has become clumpy and appears wet. What is

happening?
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A2: This is a clear indication of hydration.[1] Due to its hygroscopic nature, your sample is

absorbing water vapor from the atmosphere.[1][3][4][5][6][7] The clumping is caused by the

formation of crystal hydrates. If the sample appears very wet or has started to dissolve, it is

undergoing deliquescence.[1][2]

Q3: I observed a white, insoluble precipitate forming in my strontium bromide solution that

was left open to the air. What is this substance?

A3: The white precipitate is almost certainly strontium carbonate (SrCO₃).[1] When an aqueous

solution of strontium bromide is exposed to the air, the dissolved strontium bromide reacts

with atmospheric carbon dioxide. Because strontium carbonate is much less soluble in water

than strontium bromide, it precipitates out of the solution.[1]

Q4: How can I prevent the degradation of my strontium bromide sample?

A4: To maintain the integrity of your strontium bromide sample, you should:

Store it in a tightly sealed container to minimize exposure to moisture and carbon dioxide.[2]

[8][9][10]

For long-term storage or for highly sensitive applications, keep the container inside a

desiccator with a drying agent like silica gel.[1]

When handling the material for experiments, do so in a controlled environment, such as a

glove box with a dry, inert atmosphere (e.g., nitrogen or argon).[1]

Q5: Is the hydration of strontium bromide reversible? Can I recover the anhydrous or

monohydrate form?

A5: Yes, the hydration process is reversible.[1][11] You can convert the higher hydrates back to

the desired form by heating. For example, strontium bromide hexahydrate (SrBr₂·6H₂O) can

be converted to the monohydrate (SrBr₂·H₂O) by heating it at approximately 70-89°C.[11][12]

Further heating to around 180°C will yield the anhydrous (SrBr₂) form.[1][13]
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Observed Problem Probable Cause Recommended Solution(s)

Unexpected weight gain of the

sample during an experiment.

Absorption of atmospheric

moisture due to the

hygroscopic nature of

strontium bromide.[1]

1. Conduct experiments in a

low-humidity environment

(e.g., a glove box or under a

flow of dry inert gas).[1]2. Use

pre-dried solvents and

reagents.3. Continuously

monitor the relative humidity of

the experimental setup.

Formation of an unknown

white precipitate in a reaction

mixture or solution.

Reaction with atmospheric

CO₂ to form insoluble

strontium carbonate (SrCO₃).

[1][14]

1. Perform the reaction under

an inert atmosphere (N₂ or Ar)

to exclude CO₂.[1]2. Use

degassed solvents to remove

dissolved CO₂.3. Keep

reaction vessels sealed from

the atmosphere.

Inconsistent or non-

reproducible experimental

results.

The hydration state of the

strontium bromide starting

material is variable between

experiments.

1. Standardize the pre-

treatment of the strontium

bromide before each

experiment (e.g., by drying at a

specific temperature for a set

duration).2. Characterize the

hydration state of the starting

material using techniques like

Thermogravimetric Analysis

(TGA) to ensure consistency.

[1]

Corrosion of steel components

in a reactor.

Reaction between SrBr₂ and

atmospheric CO₂ can produce

hydrobromic acid (HBr), which

is corrosive.[14]

1. Ensure the system is sealed

from atmospheric CO₂.2.

Consider using more

corrosion-resistant materials

for reactor components.3.

Control the temperature and

humidity to avoid
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deliquescence, which can

accelerate corrosion.[14]

Data Presentation
Table 1: Dehydration Stages of Strontium Bromide Hydrates

Hydrate Form Transition Temperature (°C) Resulting Product

Strontium Bromide

Hexahydrate

(SrBr₂·6H₂O)

Dehydration to

Dihydrate
~89 °C

Strontium Bromide

Dihydrate

(SrBr₂·2H₂O)[13]

Strontium Bromide

Dihydrate/Monohydrat

e

Dehydration to

Anhydrous
~180 °C

Strontium Bromide

(Anhydrous, SrBr₂)[1]

[13]

Table 2: Deliquescence Relative Humidity (DRH) of Various Salts at 30°C

This table is provided for context to illustrate the phenomenon of deliquescence.

Salt
Deliquescence Relative Humidity (%) at
30°C

Calcium Nitrate 46.7

Ammonium Nitrate 59.4

Sodium Nitrate 72.4

Ammonium Sulfate 79.2

Potassium Chloride 84.0

Potassium Nitrate 90.5

(Data presented for illustrative purposes)[1]
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Protocol 1: Determining Hydration State using
Thermogravimetric Analysis (TGA)

Objective: To quantify the water content of a strontium bromide sample and determine its

dehydration temperatures.[1][15]

Methodology:

Instrument Calibration: Calibrate the TGA instrument for mass and temperature according

to the manufacturer's specifications.

Sample Preparation: Accurately weigh 5-10 mg of the strontium bromide sample into a

tared TGA pan (platinum or alumina is recommended).[1][15]

Instrument Setup: Place the sample in the TGA furnace. Purge the furnace with a dry, inert

gas (e.g., nitrogen) at a consistent flow rate (e.g., 20-50 mL/min).[1][15]

Thermal Program: Heat the sample from ambient temperature to at least 250°C at a

controlled rate (e.g., 10°C/min).[1]

Data Acquisition: Record the sample's mass as a function of temperature.

Data Analysis: The resulting TGA curve will show step-wise mass losses. Each step

corresponds to the loss of water molecules. The temperature at the onset of mass loss

indicates the beginning of dehydration. The percentage of mass lost can be used to calculate

the initial hydration state of the sample.

Protocol 2: Monitoring Phase Changes using In-situ X-
ray Diffraction (XRD)

Objective: To directly observe changes in the crystal structure of strontium bromide as it is

heated and dehydrates.[11]

Methodology:

Instrumentation: Use a powder X-ray diffractometer equipped with a high-temperature,

controlled-atmosphere sample stage.[11]
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Sample Preparation: Prepare a flat powder sample of strontium bromide on the sample

holder.

Instrument Setup: Place the sample holder in the XRD chamber. The atmosphere should

be controlled (e.g., dry nitrogen flow) to mimic the conditions of interest.

Thermal Program: Heat the sample according to a defined temperature program, similar to

that used in TGA.

Data Acquisition: Collect XRD patterns at regular temperature intervals as the sample is

heated.

Data Analysis: Analyze the sequence of XRD patterns to identify the crystalline phases

present at each temperature. This provides direct evidence of the structural transformation

from a hydrated form to the anhydrous phase.[11]
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Caption: Degradation pathways of strontium bromide in atmospheric conditions.
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Caption: Experimental workflow for Thermogravimetric Analysis (TGA) of strontium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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